Cas no 1344203-73-1 (5-Hexyn-2-amine)
5-Hexyn-2-amine Chemical and Physical Properties
Names and Identifiers
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- 5-Hexyn-2-amine
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- Inchi: 1S/C6H11N/c1-3-4-5-6(2)7/h1,6H,4-5,7H2,2H3
- InChI Key: HAWJLYAEQRFJQU-UHFFFAOYSA-N
- SMILES: CC(N)CCC#C
5-Hexyn-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-787671-0.05g |
hex-5-yn-2-amine |
1344203-73-1 | 95.0% | 0.05g |
$587.0 | 2025-03-21 | |
| Enamine | EN300-787671-0.1g |
hex-5-yn-2-amine |
1344203-73-1 | 95.0% | 0.1g |
$615.0 | 2025-03-21 | |
| Enamine | EN300-787671-0.25g |
hex-5-yn-2-amine |
1344203-73-1 | 95.0% | 0.25g |
$642.0 | 2025-03-21 | |
| Enamine | EN300-787671-0.5g |
hex-5-yn-2-amine |
1344203-73-1 | 95.0% | 0.5g |
$671.0 | 2025-03-21 | |
| Enamine | EN300-787671-1.0g |
hex-5-yn-2-amine |
1344203-73-1 | 95.0% | 1.0g |
$699.0 | 2025-03-21 | |
| Enamine | EN300-787671-2.5g |
hex-5-yn-2-amine |
1344203-73-1 | 95.0% | 2.5g |
$1370.0 | 2025-03-21 | |
| Enamine | EN300-787671-5.0g |
hex-5-yn-2-amine |
1344203-73-1 | 95.0% | 5.0g |
$2028.0 | 2025-03-21 | |
| Enamine | EN300-787671-10.0g |
hex-5-yn-2-amine |
1344203-73-1 | 95.0% | 10.0g |
$3007.0 | 2025-03-21 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01077346-1g |
Hex-5-yn-2-amine |
1344203-73-1 | 95% | 1g |
¥8029.0 | 2023-04-10 |
5-Hexyn-2-amine Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 5-Hexyn-2-amine
5-Hexyn-2-Amine: A Comprehensive Overview
5-Hexyn-2-Amine (CAS No. 1344203-73-1) is an organic compound belonging to the class of alkylamines, specifically featuring an alkyne functional group. This compound has garnered attention in recent years due to its unique chemical properties and potential applications in various fields, including organic synthesis, materials science, and drug discovery. The molecule consists of a six-carbon chain with an amino group (-NH₂) attached at the second carbon and a triple bond between the fifth and sixth carbons, giving it the IUPAC name 5-hexyn-2-amine.
The structure of 5-hexyn-2-amine allows for versatile reactivity, particularly due to the presence of both the amine and alkyne groups. These functional groups enable the compound to participate in a wide range of chemical reactions, such as nucleophilic additions, cycloadditions, and conjugate additions. Recent studies have highlighted its utility in click chemistry, where the alkyne group can undergo copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions to form stable triazole linkages. This property has made 5-hexyn-2-amine a valuable building block in the synthesis of complex molecules and materials.
In terms of physical properties, 5-hexyn-2-amine is a liquid at room temperature with a boiling point of approximately 89°C under standard conditions. Its solubility in common solvents such as water and organic solvents like dichloromethane and THF has been well-documented, making it suitable for various laboratory applications. The compound's stability under normal storage conditions has also been studied, with findings indicating that it remains stable for extended periods when stored away from light and moisture.
Recent advancements in synthetic methodologies have further enhanced the accessibility of 5-hexyn-2-amine. Traditional methods involved multi-step syntheses starting from terminal alkynes or alkenes, often requiring harsh reaction conditions. However, modern approaches leverage catalytic processes and transition metal-mediated reactions to achieve higher yields and better selectivity. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to directly synthesize 5-hexyn-2-amines from simpler precursors, significantly simplifying the synthesis pathway.
The applications of 5-hexyn-2-amines are diverse and expanding rapidly with ongoing research. In materials science, these compounds have been explored as precursors for polymeric materials with tailored mechanical properties due to their ability to form strong covalent bonds during polymerization processes. Additionally, in the field of drug discovery, 5-hexyn-amines are being investigated as potential leads for therapeutic agents targeting various disease states.
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